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Compound of Interest

Compound Name: SN003

Cat. No.: B15568925

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SN003 is a potent and selective, reversible antagonist of the corticotropin-releasing factor

receptor 1 (CRF1). It displays over 1000-fold selectivity for CRF1 over CRF2 receptors. By

blocking the action of corticotropin-releasing factor (CRF) at the CRF1 receptor, SN003 can

effectively modulate the hypothalamic-pituitary-adrenal (HPA) axis and other central nervous

system pathways involved in stress responses. These characteristics make SN003 a valuable

tool for investigating the role of the CRF1 receptor in various physiological and pathological

processes, including anxiety, depression, and other stress-related disorders.

Physicochemical Properties and Storage
A summary of the key physicochemical properties of SN003 is provided in the table below.
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Property Value Source

Molecular Weight 355.43 g/mol [1][2]

Molecular Formula C₁₉H₂₅N₅O₂ [1][2]

Purity ≥98% (HPLC) [2]

Physical Form Solid N/A

Storage (Solid) +4°C [2]

Solution Preparation
Recommended Solvents
SN003 is soluble in dimethyl sulfoxide (DMSO) and ethanol.

Stock Solution Preparation Protocol
This protocol describes the preparation of a 10 mM stock solution of SN003 in DMSO.

Materials:

SN003 solid

Anhydrous dimethyl sulfoxide (DMSO)

Sterile, amber, polypropylene or glass vials with screw caps

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Equilibrate Reagents: Allow the vial of SN003 solid and the DMSO to equilibrate to room

temperature before opening to prevent condensation.

Weighing SN003: In a sterile environment (e.g., a laminar flow hood), carefully weigh the

desired amount of SN003. For example, to prepare 1 mL of a 10 mM stock solution, weigh
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out 3.55 mg of SN003.

Dissolving SN003: Add the appropriate volume of DMSO to the vial containing the SN003
solid. For a 10 mM stock solution, if you weighed 3.55 mg of SN003, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

Visually inspect the solution to ensure there are no undissolved particles.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile, amber vials.

Labeling: Clearly label each aliquot with the compound name (SN003), concentration (10

mM), solvent (DMSO), date of preparation, and aliquot volume.

Solution Storage and Stability
Proper storage of SN003 solutions is critical to maintain their integrity and activity.

Solution Type
Storage
Temperature

Shelf Life
Special
Precautions

Stock Solution (in

DMSO or Ethanol)
-20°C or -80°C

Up to 6 months at

-80°C; up to 1 month

at -20°C.

Protect from light.

Avoid repeated

freeze-thaw cycles.

Working Dilutions (in

aqueous buffer)
2-8°C

Use immediately.

Prepare fresh for each

experiment.

N/A

Note: The stability of SN003 in aqueous solutions for extended periods has not been

extensively reported. It is highly recommended to prepare fresh working dilutions from the

frozen stock solution for each experiment.

Mechanism of Action: CRF1 Receptor Antagonism
SN003 exerts its biological effects by acting as a competitive antagonist at the CRF1 receptor.

The CRF1 receptor is a G-protein coupled receptor (GPCR) that, upon binding of its

endogenous ligand CRF, initiates a cascade of intracellular signaling events. The primary
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signaling pathway involves the activation of a stimulatory G-protein (Gs), which in turn activates

adenylyl cyclase to increase intracellular cyclic adenosine monophosphate (cAMP) levels. This

leads to the activation of Protein Kinase A (PKA) and subsequent downstream cellular

responses, including the synthesis and release of adrenocorticotropic hormone (ACTH) from

the pituitary gland.

Furthermore, the CRF1 receptor can also couple to other G-proteins, such as Gq, to activate

the phospholipase C (PLC) pathway, leading to the production of inositol triphosphate (IP3) and

diacylglycerol (DAG), which mobilize intracellular calcium and activate Protein Kinase C (PKC).

The receptor has also been shown to signal through the ERK1/2-MAP and Akt kinase

cascades. By binding to the CRF1 receptor, SN003 prevents CRF from binding and initiating

these signaling cascades, thereby blocking its downstream effects.
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Caption: SN003 blocks CRF-induced signaling at the CRF1 receptor.
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Experimental Protocols
In Vitro CRF1 Receptor Binding Assay
This protocol is adapted from a general method for characterizing CRF1 receptor antagonists

and can be used to determine the binding affinity (Ki) of SN003. The assay measures the ability

of SN003 to compete with a radiolabeled ligand for binding to CRF1 receptors in membranes

prepared from cells stably expressing the human CRF1 receptor (e.g., HEK293 cells).

Materials:

HEK293 cells stably expressing the human CRF1 receptor

Cell culture medium and reagents

Phosphate-buffered saline (PBS)

Membrane preparation buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 2 mM EGTA, pH 7.4

Assay buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 2 mM EGTA, 0.1% BSA, pH 7.4

Radioligand: e.g., [¹²⁵I]-Sauvagine or [³H]-Urocortin

SN003 stock solution (10 mM in DMSO)

Non-specific binding control: A high concentration of a non-radiolabeled CRF1 agonist or

antagonist (e.g., 1 µM Antalarmin)

96-well microplates

Scintillation fluid and vials

Liquid scintillation counter

Protein assay kit (e.g., BCA)

Experimental Workflow:
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Caption: Workflow for the CRF1 receptor binding assay.
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Procedure:

Part A: Cell Membrane Preparation

Culture HEK293-CRF1R cells to confluency in appropriate culture vessels.

Wash the cells with ice-cold PBS and harvest by scraping.

Centrifuge the cell suspension at 1,000 x g for 5 minutes at 4°C.

Resuspend the cell pellet in ice-cold membrane preparation buffer and homogenize using a

Dounce or polytron homogenizer.

Centrifuge the homogenate at 40,000 x g for 20 minutes at 4°C.

Discard the supernatant and resuspend the membrane pellet in fresh membrane preparation

buffer.

Repeat the centrifugation step.

Resuspend the final pellet in assay buffer, determine the protein concentration using a BCA

assay, and store aliquots at -80°C until use.

Part B: Competitive Binding Assay

On the day of the assay, thaw the membrane aliquots on ice. Dilute the membranes in assay

buffer to a final concentration of 5-20 µg of protein per well.

Prepare serial dilutions of the SN003 stock solution in assay buffer to achieve a range of final

assay concentrations (e.g., 0.1 nM to 10 µM).

In a 96-well plate, set up the following in triplicate:

Total Binding: 50 µL of assay buffer + 50 µL of radioligand + 100 µL of membrane

suspension.

Non-specific Binding: 50 µL of non-specific binding control (e.g., 1 µM Antalarmin) + 50 µL

of radioligand + 100 µL of membrane suspension.
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SN003 Competition: 50 µL of each SN003 dilution + 50 µL of radioligand + 100 µL of

membrane suspension.

Incubate the plate with gentle agitation for 60-90 minutes at room temperature or 30°C.

Terminate the binding reaction by rapid filtration through a glass fiber filter plate (pre-soaked

in 0.5% polyethyleneimine).

Wash the filters rapidly with ice-cold wash buffer (e.g., 50 mM Tris-HCl, pH 7.4).

Dry the filters and add scintillation fluid.

Measure the radioactivity in each well using a liquid scintillation counter.

Data Analysis:

Calculate the specific binding by subtracting the non-specific binding from the total binding.

Plot the percentage of specific binding against the logarithm of the SN003 concentration.

Determine the IC₅₀ value (the concentration of SN003 that inhibits 50% of the specific

radioligand binding) by non-linear regression analysis.

Calculate the inhibitor constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 +

[L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant

for the receptor.

Disclaimer
SN003 is intended for research use only. It is not for human or veterinary use. The information

provided in these application notes is for guidance only. Researchers should optimize the

protocols for their specific experimental conditions. Always adhere to appropriate laboratory

safety practices when handling chemical reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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